6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C23H25N3O7S2/c1-5-13(6-2)20(28)24-22-25-26-23(35-22)34-12-14-10-16(27)18(11-32-14)33-21(29)15-8-7-9-17(30-3)19(15)31-4/h7-11,13H,5-6,12H2,1-4H3,(H,24,25,28)
• InChI Key: AVQLFHOGQXMYFV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C23H25N3O7S2
• Molecular Weight: 519.6 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate is a useful research compound. Its molecular formula is C23H25N3O7S2 and its molecular weight is 519.59. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,3-dimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiadiazoles in Research

Thiadiazoles, featuring a heterocyclic ring with sulfur and nitrogen atoms, have been explored extensively for their bioactive properties. Research indicates that thiadiazole derivatives exhibit a wide range of biological activities, including antioxidant, anticancer, and antibacterial effects. For example, compounds with a thiadiazole ring have shown potent antioxidant and anticancer activities, particularly against hepatocellular carcinoma cells, through mechanisms involving apoptosis induction and cell cycle arrest (Sunil et al., 2010). These findings underscore the therapeutic potential of thiadiazoles in oncology and their role in scientific research aimed at discovering novel anticancer agents.

Pyrans in Research

Pyrans, characterized by a six-membered ring containing an oxygen atom, are another focal point in medicinal chemistry due to their presence in numerous natural products and synthetic pharmaceuticals. Studies have explored various pyran derivatives for their health-related benefits, including antileishmanial and antifungal activities. For instance, some pyran-containing compounds have demonstrated significant inhibitory effects against Leishmania species, a group of parasites responsible for the disease leishmaniasis, without exhibiting cytotoxicity toward human cells (Tapia et al., 2002). This highlights the importance of pyrans in developing new treatments for parasitic infections.

Benzoates in Research

Benzoates, which include the benzoic acid esters and salts, have been investigated for their antimicrobial and anticancer properties. Research into novel heterocyclic compounds containing a sulfonamido moiety, a group often found in benzoates, has revealed their potential as antibacterial agents. Some newly synthesized benzoate derivatives exhibited high antibacterial activities, suggesting their utility in addressing bacterial infections (Azab et al., 2013). The development of these compounds could contribute to the fight against resistant bacterial strains.